![molecular formula C9H8O2 B139856 2-Phenylacrylic acid CAS No. 492-38-6](/img/structure/B139856.png)
2-Phenylacrylic acid
Overview
Description
2-Phenylacrylic acid, also known by various synonyms, is an organic compound containing a phenyl functional group and a carboxylic acid functional group . It is a white solid with a strong honey-like odor . Endogenously, it is a catabolite of phenylalanine .
Synthesis Analysis
This compound can be used as a cross-linking agent in the synthesis of polycarboxylic acids . It has been shown to protonate tiglic acid, which is an important component in the formation of polycarboxylic acids .
Molecular Structure Analysis
The empirical formula of this compound is C9H8O2 . Its molecular weight is 148.16 . The SMILES string representation is OC(C(C1=CC=CC=C1)=C)=O
.
Chemical Reactions Analysis
This compound undergoes ketonic decarboxylation to form ketones . It can be condensed with itself to form dibenzyl ketone, or with a large excess of another carboxylic acid (in the form of an acid anhydride), such as with acetic anhydride to form phenylacetone .
Physical And Chemical Properties Analysis
The empirical formula of this compound is C9H8O2 . Its molecular weight is 148.16 .
Scientific Research Applications
Catalytic Enantioselective Protonation in Synthesis : Kumar et al. (1991) developed a novel synthesis of optically active 2-phenylpropionic acids or esters through catalytic enantioselective protonation in the Michael addition of benzenethiol to 2-phenylacrylates. This method was also applied to the asymmetric synthesis of (S)-Naproxen, demonstrating its practical utility in organic synthesis (Kumar et al., 1991).
Spectroscopic and Theoretical Studies : Kalinowska et al. (2007) investigated the effect of alkali metals on the electronic structure of cinnamic acid (phenylacrylic acid). They employed various analytical methods such as infrared (FT-IR), Raman (FT-Raman), and nuclear magnetic resonance (1H, 13C NMR), along with quantum mechanical calculations, to study the electronic charge distribution and reactivity of metal complexes (Kalinowska et al., 2007).
Optical Properties in Triphenylamine Derivatives : Kong et al. (2016) examined a triphenylamine derivative, exploring how its optical properties can be tuned by changing solvents or solution acidity. They found that the carboxylic acid group of the compound strongly coordinates with metal ions, impacting morphology and optical properties, which can be applied in biological imaging (Kong et al., 2016).
Decarboxylation Mechanism in Enzyme Catalysis : Ferguson et al. (2016) studied the decarboxylation mechanism of phenylacrylic acid by the enzyme ferulic acid decarboxylase. They provided insights into proton transfer and the cyclo-elimination reaction, contributing to our understanding of enzymatic reactions involving phenylacrylic acid (Ferguson et al., 2016).
De-novo Synthesis of 2-Phenylethanol : Zhang et al. (2014) explored the biosynthesis of 2-phenylethanol, a potentially valuable alcohol for biofuel, via the phenylpyruvate pathway. They found a novel method for its production using renewable monosaccharides as substrates, showing the potential of 2-phenylacrylic acid derivatives in sustainable technologies (Zhang et al., 2014).
Synthesis of Arylbenzofuran Derivatives : Xu et al. (2015) developed a one-pot synthesis method for 2-arylbenzofuran-3-carboxylic acids from this compound derivatives, demonstrating its applicability in synthesizing various organic compounds, including natural products (Xu et al., 2015).
Safety and Hazards
Future Directions
2-Phenylacrylic acid is provided to early discovery researchers as part of a collection of unique chemicals . It has been shown to protonate tiglic acid, which is an important component in the formation of polycarboxylic acids . This suggests potential future directions in the synthesis of hydroxylated molecules .
Mechanism of Action
Target of Action
2-Phenylacrylic acid, also known as Atropic acid, is primarily used as a cross-linking agent in the synthesis of polycarboxylic acids . It has been shown to protonate tiglic acid, which is an important component in the formation of polycarboxylic acids .
Mode of Action
The mode of action of this compound involves the reduction of double bonds of α,β-unsaturated carboxylic acids and esters by ene-reductases . This process typically requires activation by a second electron-withdrawing moiety, such as a halide or second carboxylate group .
Biochemical Pathways
This compound is involved in the decarboxylation of phenylacrylic acids . The PAD1 (phenylacrylic acid decarboxylase) and FDC1 (ferulic acid decarboxylase) genes from Saccharomyces cerevisiae have been identified as essential for this decarboxylation process .
Result of Action
The result of the action of this compound is the formation of polycarboxylic acids . The reduction of double bonds in α,β-unsaturated carboxylic acids and esters leads to the production of these acids .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Phenylacrylic acid are largely determined by its structure and chemical composition. It is derived from the carbon backbone of amino acids phenylalanine and tyrosine . The phenylpropanoid pathway serves as the starting point for the biosynthesis of a wide range of organic compounds such as lignins, flavanols, isoflavanoids, anthocyanins, and stilbenes . Phenylalanine ammonia lyase is a prime enzyme for phenylpropanoid biosynthetic pathway, connecting primary metabolism to secondary metabolism .
Cellular Effects
It is known that during harsh environmental conditions, phenolic compounds are synthesized and accumulated in host plant to emerge from that stress .
Molecular Mechanism
The molecular mechanism of this compound involves various reactions. Its most prevalent reaction involves ester formation when the acid reacts with an alcohol . Notably, this reaction is reversible, allowing the ester to undergo hydrolysis and revert back to the acid form . Additionally, this compound can react with bases to form salts and with amines to form amides .
Temporal Effects in Laboratory Settings
It is known that this compound participates in a wide array of reactions .
Metabolic Pathways
This compound is involved in the phenylpropanoid biosynthetic pathway . This pathway is responsible for the synthesis of a wide range of organic compounds such as lignins, flavanols, isoflavanoids, anthocyanins, and stilbenes .
Transport and Distribution
It is known that this compound can react with bases to form salts and with amines to form amides , which may influence its transport and distribution.
Subcellular Localization
It is known that this compound participates in a wide array of reactions , which may influence its subcellular localization.
properties
IUPAC Name |
2-phenylprop-2-enoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-6H,1H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONPJWQSDZCGSQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(C1=CC=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3075418 | |
Record name | Benzeneacetic acid, .alpha.-methylene- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3075418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
492-38-6 | |
Record name | α-Phenylacrylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=492-38-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Atropic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000492386 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Phenylacrylic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=20987 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzeneacetic acid, .alpha.-methylene- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3075418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Atropic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.049 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ATROPIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TW16UA35S0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.